7-(bromomethyl)-3-chloro-1-benzothiophene
Overview
Description
7-(Bromomethyl)-3-chloro-1-benzothiophene, commonly referred to as BMCT, is an organic compound with a unique structure and properties. It is a member of the benzothiophene family, which is a group of heterocyclic organic compounds characterized by a sulfur-containing five-membered ring. BMCT has been studied extensively in recent years due to its potential applications in a variety of scientific fields, including organic synthesis, drug design, and biochemistry. In
Scientific Research Applications
BMCT has a variety of applications in scientific research. It has been used as a model compound for studying the reactivity of sulfur-containing heterocycles and the effects of substituents on the reactivity of these compounds. BMCT has also been used as a building block for the synthesis of other compounds, such as thioethers and thiophenes. In addition, BMCT has been used in the synthesis of drugs, including antibiotics and anti-cancer agents. Moreover, BMCT has been used as a catalyst for the synthesis of polymers and other materials.
Mechanism of Action
The mechanism of action of BMCT is not yet fully understood. However, it is known that BMCT can act as an electron donor, which can facilitate the transfer of electrons between molecules. In addition, BMCT can act as a proton donor, which can facilitate the transfer of protons between molecules. Furthermore, BMCT can act as a Lewis acid, which can facilitate the formation of covalent bonds between molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of BMCT are not yet fully understood. However, it is known that BMCT can interact with various biomolecules, including proteins, enzymes, and receptors. In addition, BMCT can affect the activity of enzymes and the expression of genes. Moreover, BMCT can affect the metabolism of cells and tissues, as well as the regulation of physiological processes.
Advantages and Limitations for Lab Experiments
The advantages of using BMCT in lab experiments include its low cost, availability, and versatility. Additionally, BMCT is relatively stable and can be stored for long periods of time. The main limitation of using BMCT in lab experiments is its low solubility in aqueous solutions.
Future Directions
The potential future directions for BMCT research include the development of new synthesis methods, the study of its biochemical and physiological effects, the exploration of its applications in drug design, the investigation of its role in the regulation of physiological processes, and the development of new materials using BMCT as a building block. Additionally, further research into the mechanism of action of BMCT may lead to the development of novel therapeutic agents.
Synthesis Methods
BMCT can be synthesized through a variety of methods, including the Suzuki-Miyaura cross-coupling reaction, the Ullmann reaction, and the Negishi cross-coupling reaction. The Suzuki-Miyaura cross-coupling reaction is the most commonly used approach to synthesize BMCT. This method involves the reaction of a bromomethyl group with a 3-chloro-1-benzothiophene in the presence of a palladium catalyst. The Ullmann reaction is an alternative method for synthesizing BMCT, which involves the reaction of a bromomethyl group with a 3-chloro-1-benzothiophene in the presence of copper as a catalyst. The Negishi cross-coupling reaction is another approach to synthesizing BMCT, which involves the reaction of a bromomethyl group with a 3-chloro-1-benzothiophene in the presence of a zinc-based catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 7-(bromomethyl)-3-chloro-1-benzothiophene involves the chlorination of 3-chlorobenzothiophene followed by bromination of the resulting compound.", "Starting Materials": [ "3-chlorobenzothiophene", "N-bromosuccinimide", "benzoyl peroxide", "acetic acid", "dichloromethane", "water" ], "Reaction": [ "To a solution of 3-chlorobenzothiophene in dichloromethane, add N-bromosuccinimide and benzoyl peroxide.", "Stir the reaction mixture at room temperature for several hours.", "Filter the reaction mixture to remove any solids and wash the filtrate with water.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure.", "Dissolve the resulting compound in acetic acid and add hydrogen bromide gas.", "Stir the reaction mixture at room temperature for several hours.", "Filter the reaction mixture to remove any solids and wash the filtrate with water.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain 7-(bromomethyl)-3-chloro-1-benzothiophene." ] } | |
CAS RN |
88415-30-9 |
Molecular Formula |
C9H6BrClS |
Molecular Weight |
261.6 |
Purity |
95 |
Origin of Product |
United States |
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